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3-Bodipy-propanoic Acid N-Phenethylspiperone Amide 3-Bodipy-propanoic Acid N-Phenethylspiperone Amide
Brand Name: Vulcanchem
CAS No.: 121086-10-0
VCID: VC0022040
InChI: InChI=1S/C45H48BF3N6O3/c1-32-29-33(2)54-41(32)30-40-19-18-39(55(40)46(54,48)49)20-21-43(57)50-37-16-10-34(11-17-37)22-26-52-31-53(38-7-4-3-5-8-38)45(44(52)58)23-27-51(28-24-45)25-6-9-42(56)35-12-14-36(47)15-13-35/h3-5,7-8,10-19,29-30H,6,9,20-28,31H2,1-2H3,(H,50,57)
SMILES: [B-]1(N2C(=CC(=C2C=C3[N+]1=C(C=C3)CCC(=O)NC4=CC=C(C=C4)CCN5CN(C6(C5=O)CCN(CC6)CCCC(=O)C7=CC=C(C=C7)F)C8=CC=CC=C8)C)C)(F)F
Molecular Formula: C45H48BF3N6O3
Molecular Weight: 788.723

3-Bodipy-propanoic Acid N-Phenethylspiperone Amide

CAS No.: 121086-10-0

Reference Standards

VCID: VC0022040

Molecular Formula: C45H48BF3N6O3

Molecular Weight: 788.723

3-Bodipy-propanoic Acid N-Phenethylspiperone Amide - 121086-10-0

CAS No. 121086-10-0
Product Name 3-Bodipy-propanoic Acid N-Phenethylspiperone Amide
Molecular Formula C45H48BF3N6O3
Molecular Weight 788.723
IUPAC Name 3-(2,2-difluoro-10,12-dimethyl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-4-yl)-N-[4-[2-[8-[4-(4-fluorophenyl)-4-oxobutyl]-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decan-3-yl]ethyl]phenyl]propanamide
Standard InChI InChI=1S/C45H48BF3N6O3/c1-32-29-33(2)54-41(32)30-40-19-18-39(55(40)46(54,48)49)20-21-43(57)50-37-16-10-34(11-17-37)22-26-52-31-53(38-7-4-3-5-8-38)45(44(52)58)23-27-51(28-24-45)25-6-9-42(56)35-12-14-36(47)15-13-35/h3-5,7-8,10-19,29-30H,6,9,20-28,31H2,1-2H3,(H,50,57)
Standard InChIKey BBVNLSGOIFEWSH-UHFFFAOYSA-N
SMILES [B-]1(N2C(=CC(=C2C=C3[N+]1=C(C=C3)CCC(=O)NC4=CC=C(C=C4)CCN5CN(C6(C5=O)CCN(CC6)CCCC(=O)C7=CC=C(C=C7)F)C8=CC=CC=C8)C)C)(F)F
Synonyms (T-4)-[5-[(3,5-dimethyl-2H-pyrrol-2-ylidene-κN)methyl]-N-[4-[2-[8-[4-(4-fluorophenyl)-4-oxobutyl]-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]dec-3-yl]ethyl]phenyl]-1H-pyrrole-2-propanamidato-κN1]difluoro-boron
PubChem Compound 45038427
Last Modified Nov 11 2021
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